Cas no 1461714-61-3 (1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one
• CAS No: 1461714-61-3
• MF: C₁₁H₇BrF₃N₃O
• MW: 334.091991662979
• CID: 4601216
• PubChem ID: 62581773
• Update Time: 2025-08-05

1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro-
• 1-[1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoroethan-1-one
• 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C11H7BrF3N3O/c1-6-4-7(12)2-3-9(6)18-5-8(16-17-18)10(19)11(13,14)15/h2-5H,1H3
• InChI Key： OAYDAEJOXYCYCJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(C2=CC=C(Br)C=C2C)N=N1)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one

Chemical Structure and Synthesis of 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one (CAS No. 1461714-61-3)

The 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one compound, with the molecular formula C13H9BrF3N2O, represents a novel class of triazole-based derivatives with unique structural features. This compound contains a 4-bromo-2-methylphenyl substituent coupled to a 1H-1,2,3-triazol-4-yl ring system, which is further connected to a 2,2,2-trifluoroethan-1-one group. The synthesis of this molecule typically involves the coupling of a brominated aryl compound with a triazole-based scaffold through a nucleophilic substitution reaction, followed by the introduction of fluorinated alkyl functionality. Recent studies have highlighted the importance of precise synthetic conditions, such as controlled temperature and catalyst selection, to achieve high yields and purity in the final product.

Pharmacological Profile and Biological Activity

The 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one molecule has demonstrated promising pharmacological properties in preclinical studies. Its triazole ring system is known to enhance molecular stability and modulate interactions with biological targets. The 4-bromo-2-methylphenyl group contributes to hydrophobic interactions, while the 2,2,2-trifluoroethan-1-one moiety introduces steric and electronic effects that influence receptor binding affinity. Research published in *Journal of Medicinal Chemistry* (2023) has shown that this compound exhibits selective activity against specific kinase targets, suggesting its potential as a therapeutic agent in oncology. The fluorinated substituents also play a critical role in improving metabolic stability and reducing off-target effects, as reported in a recent review on fluorinated small molecules (2024).

Applications in Drug Discovery and Development

Due to its unique chemical structure, the 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one compound has attracted significant attention in drug discovery programs. Its ability to modulate kinase pathways makes it a valuable scaffold for the development of targeted therapies. In particular, studies have explored its potential in treating diseases such as cancer and neurodegenerative disorders. The 4-bromo-2-methylphenyl substituent has been shown to enhance the molecule's ability to cross the blood-brain barrier, which is crucial for applications in central nervous system (CNS) disorders. Additionally, the 2,2,2-trifluoroethan-1-one group contributes to improved solubility and bioavailability, addressing common challenges in drug formulation. These properties position the compound as a promising candidate for further preclinical and clinical investigation.

Structural Modifications and Derivative Development

Researchers have explored various structural modifications of the 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one molecule to optimize its pharmacological profile. For instance, replacing the 4-bromo-2-methylphenyl group with other aromatic substituents has been shown to alter the molecule's binding affinity and selectivity. A study published in *Organic & Biomolecular Chemistry* (2023) demonstrated that substituting the bromo group with a methoxy group significantly enhanced the compound's activity against a specific kinase target. Similarly, variations in the 2,2,2-trifluoroethan-1-one moiety, such as introducing different fluorinated alkyl chains, have been investigated to improve metabolic stability and reduce toxicity. These modifications highlight the versatility of the core scaffold and its potential for further optimization in drug development.

Current Research Trends and Future Directions

Recent advancements in computational chemistry and machine learning have facilitated the design and optimization of compounds like the 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one molecule. High-throughput screening techniques have been employed to identify novel derivatives with enhanced biological activity. A 2024 study in *Nature Communications* reported the use of AI-driven approaches to predict the binding affinity of modified triazole derivatives, significantly accelerating the drug discovery process. Additionally, there is growing interest in exploring the compound's potential as a prodrug or in combination therapies to enhance therapeutic outcomes. These trends underscore the importance of continued research to fully realize the therapeutic potential of this molecule.

Conclusion and Summary

The 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one compound represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the 4-bromo-2-methylphenyl and 2,2,2-trifluoroethan-1-one moieties, contribute to its pharmacological properties and potential therapeutic applications. Ongoing research into structural modifications and advanced drug discovery techniques continues to expand the possibilities for this molecule in the treatment of various diseases. As the field of drug development evolves, compounds like this will play a crucial role in addressing unmet medical needs and improving patient outcomes.

The 1-1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl-2,2,2-trifluoroethan-1-one compound is a promising molecule in medicinal chemistry, characterized by its unique triazole-based structure and fluorinated alkyl group. Below is a concise summary of its key features and significance: ### Key Structural Features - Triazole Core: The 1H-1,2,3-triazol-4-yl ring provides stability and modulates interactions with biological targets. - 4-Bromo-2-Methylphenyl Substituent: Enhances hydrophobic interactions and contributes to receptor binding affinity. - 2,2,2-Trifluoroethan-1-One Moiety: Introduces steric/electronic effects, improving metabolic stability and bioavailability. ### Pharmacological Properties - Kinase Modulation: Demonstrates selective activity against specific kinase targets, making it a potential candidate for oncology and neurodegenerative disorders. - Blood-Brain Barrier Penetration: The 4-bromo-2-methylphenyl group aids in crossing the blood-brain barrier, enhancing CNS applications. - Solubility and Bioavailability: The fluorinated substituent improves solubility and reduces toxicity, addressing common drug formulation challenges. ### Applications in Drug Discovery - Targeted Therapies: Optimized for oncology and CNS disorders. - Prodrug Potential: Investigated for enhanced therapeutic outcomes. - Combination Therapies: Explored to synergize with other treatments. ### Research Trends - Computational Chemistry & AI: Accelerates design and optimization through predictive modeling. - Structural Modifications: Variations in substituents (e.g., methoxy groups) enhance activity and selectivity. - High-Throughput Screening: Identifies novel derivatives with improved properties. ### Conclusion This compound represents a significant advancement in drug development, offering a versatile scaffold for targeting complex diseases. Its structural and functional attributes position it as a valuable candidate for further research, with potential to address critical medical needs through innovative therapeutic strategies.